Cas no 2029770-19-0 (1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2029770-19-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5293210
• Update Time: 2025-06-11

1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19NO3/c1-8(2)10(14)9-6-13(7-9)11(15)16-12(3,4)5/h9H,1,6-7H2,2-5H3
• InChI Key： CIEODSXZJLJVJP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(=O)C(C)=C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester

1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2029770-19-0)

1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2029770-19-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in drug development. The azetidine ring, a four-membered heterocyclic structure, is a key component of this molecule, contributing to its chemical stability and reactivity.

The 3-(2-methyl-1-oxo-2-propen-1-yl) substituent is a functional group that imparts specific biological activities to the molecule. This substituent is derived from an α,β-unsaturated ketone, which is known for its ability to participate in various chemical reactions, including Michael additions and Diels-Alder reactions. The presence of this functional group can enhance the pharmacological properties of the compound, making it a valuable candidate for further investigation.

The 1,1-dimethylethyl ester (tert-butyl ester) moiety is another crucial component of the molecule. Tert-butyl esters are commonly used in organic synthesis due to their stability under acidic and basic conditions. This ester group can be selectively cleaved under mild conditions, making it an ideal protecting group for carboxylic acids during multi-step syntheses. In the context of drug development, the tert-butyl ester can be used to control the release and bioavailability of the active compound.

Recent studies have highlighted the potential of azetidine-containing compounds in various therapeutic areas. For instance, azetidine derivatives have shown promise as inhibitors of specific enzymes involved in disease pathways. One notable example is their use as inhibitors of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. The unique structure of 1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester may provide a new scaffold for designing potent and selective HDAC inhibitors.

In addition to HDAC inhibition, azetidine compounds have also been explored for their antiviral properties. Research has shown that certain azetidine derivatives can effectively inhibit viral replication by targeting specific viral enzymes or host cell factors. This broad-spectrum antiviral activity makes azetidine-containing compounds attractive candidates for the development of new antiviral drugs.

The synthesis of 1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester typically involves several steps, including the formation of the azetidine ring and the introduction of the α,β-unsaturated ketone substituent. Advanced synthetic methods such as transition-metal-catalyzed reactions and organocatalysis have been employed to achieve high yields and stereoselectivity in these syntheses. The tert-butyl ester can be introduced at a later stage to protect the carboxylic acid functionality during subsequent transformations.

From a pharmacological perspective, the biological activity of 1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester has been evaluated in various in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on target enzymes and receptors relevant to disease processes. For example, it has shown significant activity against HDACs and viral enzymes at low micromolar concentrations.

The safety profile of azetidine-containing compounds is another important consideration in drug development. Preclinical toxicology studies have generally shown favorable results for these compounds, with low toxicity observed at therapeutic doses. However, further investigations are needed to fully understand their long-term safety and potential side effects.

In conclusion, 1-Azetidinecarboxylic acid, 3-(2-methyl-1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2029770-19-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover new applications and optimize its properties for clinical use.